Cas no 1353983-28-4 (2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide)

• Product Name: 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide
• CAS No: 1353983-28-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 2161871
• Update Time: 2025-10-31

2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-ethyl-n-(2-methoxy-benzyl)-acetamide
• 2-Amino-N-ethyl-N-(2-methoxybenzyl)acetamide
• AM94603
• 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide

• Inchi： 1S/C12H18N2O2/c1-3-14(12(15)8-13)9-10-6-4-5-7-11(10)16-2/h4-7H,3,8-9,13H2,1-2H3
• InChI Key： FUMOTNHUIFTBQN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN(C(CN)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide

Comprehensive Overview of 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide (CAS No. 1353983-28-4)

2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide (CAS No. 1353983-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique acetamide backbone and methoxy-benzyl substitution, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a promising candidate for developing novel therapeutics.

The molecular structure of 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide features an ethyl group and a methoxy-benzyl moiety, contributing to its distinct chemical behavior. These functional groups enhance its solubility and reactivity, making it suitable for various synthetic pathways. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with current trends in targeted drug delivery and personalized medicine. These attributes address the growing demand for precision therapeutics in treating complex diseases.

In the context of green chemistry and sustainable synthesis, CAS No. 1353983-28-4 has been explored for its compatibility with eco-friendly reaction conditions. This aligns with the global push toward environmentally benign chemical processes, a topic frequently searched by professionals in the field. The compound’s stability under mild conditions further supports its use in large-scale production without compromising efficiency or yield.

Another area of interest is the compound’s potential in neurological research. With rising searches for neuroprotective agents and cognitive enhancers, 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide is being investigated for its interactions with neurotransmitter systems. Preliminary data suggests it may influence synaptic plasticity, a key factor in neurodegenerative disorders. This positions the compound as a valuable tool for advancing brain health research.

From a commercial perspective, the demand for high-purity intermediates like CAS No. 1353983-28-4 is driven by the expanding pharmaceutical outsourcing market. Companies seeking custom synthesis solutions often prioritize compounds with well-documented safety profiles and scalability, both of which are associated with this molecule. Its compatibility with Good Manufacturing Practices (GMP) further enhances its appeal to contract research organizations (CROs).

In summary, 2-Amino-N-ethyl-N-(2-methoxy-benzyl)-acetamide (CAS No. 1353983-28-4) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and neuroscience. Its structural ingenuity and functional adaptability make it a subject of ongoing exploration, reflecting the dynamic needs of modern science and industry.